[2-(5-{[4-(2-phenylethyl)piperidin-1-yl]carbonyl}pyridin-2-yl)phenyl]methanol

• IUPAC Name: [6-[2-(hydroxymethyl)phenyl]pyridin-3-yl]-[4-(2-phenylethyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C26H28N2O2/c29-19-23-8-4-5-9-24(23)25-13-12-22(18-27-25)26(30)28-16-14-21(15-17-28)11-10-20-6-2-1-3-7-20/h1-9,12-13,18,21,29H,10-11,14-17,19H2
• InChI Key: TWKIPCQRVIFOAY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CCC2=CC=CC=C2)C(=O)C3=CN=C(C=C3)C4=CC=CC=C4CO
• Molecular Formula: C26H28N2O2
• Molecular Weight: 400.5 g/mol

Description

The compound appears to contain a phenyl group, a pyridinyl group, and a piperidinyl group, all of which are common structures in organic chemistry. The phenyl group is a six-membered aromatic ring, the pyridinyl group is a six-membered ring with one nitrogen atom, and the piperidinyl group is a six-membered ring with one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would likely show the connectivity of the phenyl, pyridinyl, and piperidinyl groups, as well as the positions of the carbonyl and methanol groups.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on factors like its exact structure, stereochemistry, and purity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be a drug, the mechanism of action would depend on the specific biological target.

Safety and Hazards

Without specific information, it’s hard to provide details on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would depend on its intended use and how well it performs in that role. If it’s a drug, for example, future research might focus on improving its efficacy, reducing side effects, or finding new applications.